Cas no 2680840-68-8 (benzyl N-[3-(4-methoxybenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]carbamate)

• Product Name: benzyl N-[3-(4-methoxybenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]carbamate
• CAS No: 2680840-68-8
• MF: C₂₄H₂₃NO₄S
• MW: 421.508725404739
• CID: 6024384
• PubChem ID: 165920930
• Update Time: 2025-06-10

benzyl N-[3-(4-methoxybenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[3-(4-methoxybenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]carbamate
• 2680840-68-8
• EN300-28303967

• Inchi： 1S/C24H23NO4S/c1-28-18-13-11-17(12-14-18)22(26)21-19-9-5-6-10-20(19)30-23(21)25-24(27)29-15-16-7-3-2-4-8-16/h2-4,7-8,11-14H,5-6,9-10,15H2,1H3,(H,25,27)
• InChI Key： AUQBJZRTGDERTH-UHFFFAOYSA-N
• SMILES： S1C(=C(C(C2C=CC(=CC=2)OC)=O)C2=C1CCCC2)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 421.13477939g/mol
• Monoisotopic Mass: 421.13477939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 586
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 92.9Ų

Additional information on benzyl N-[3-(4-methoxybenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]carbamate

Introduction to Benzyl N-[3-(4-methoxybenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]carbamate (CAS No. 2680840-68-8)

Benzyl N-[3-(4-methoxybenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]carbamate is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 2680840-68-8, belongs to a class of molecules that exhibit promising characteristics for further research and development in medicinal chemistry.

The molecular structure of Benzyl N-[3-(4-methoxybenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]carbamate is characterized by a benzothiophene core, which is a well-known scaffold in drug discovery. The benzothiophene ring system is fused with a tetrahydropyran ring, contributing to its three-dimensional configuration. This specific arrangement not only influences the compound's solubility and stability but also plays a crucial role in its interactions with biological targets.

One of the most intriguing aspects of this compound is the presence of a 4-methoxybenzoyl group attached to the benzothiophene ring. This substituent not only enhances the electronic properties of the molecule but also contributes to its potential pharmacological effects. The methoxy group is known to modulate the reactivity and binding affinity of many pharmacologically active compounds, making it a valuable feature in drug design.

Recent advancements in computational chemistry have allowed researchers to predict the binding modes of Benzyl N-[3-(4-methoxybenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]carbamate with various biological targets. Studies suggest that this compound may interact with enzymes and receptors involved in inflammatory pathways, making it a potential candidate for therapeutic applications in conditions such as arthritis and autoimmune diseases. The tetrahydro-1-benzothiophen-2-yl moiety further contributes to its binding affinity by providing a hydrophobic surface that can interact with hydrophobic pockets in biological targets.

In vitro studies have begun to uncover the pharmacological profile of Benzyl N-[3-(4-methoxybenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]carbamate. Initial experiments have shown that this compound exhibits moderate activity against certain enzymes associated with pain signaling pathways. The benzyl carbamate group at the N-terminal position is particularly interesting as it can act as a hinge binder, facilitating interactions with key residues in target proteins. This feature makes it an attractive scaffold for further optimization.

The synthesis of Benzyl N-[3-(4-methoxybenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]carbamate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the 4-methoxybenzoyl group and the tetrahydropyran ring necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to construct the complex core structure efficiently.

As research continues, the potential applications of Benzyl N-[3-(4-methoxybenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]carbamate are likely to expand. The combination of structural features such as the benzothiophene core, methoxy group, and tetrahydro-1-benzothiophen-2-yl moiety makes it a versatile molecule for drug discovery. Future studies may explore its efficacy in treating neurological disorders or as a lead compound for developing new therapeutic agents.

The development of novel pharmaceuticals relies heavily on the discovery and optimization of compounds like Benzyl N-[3-(4-methoxybenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]carbamate. Its unique structural features and promising biological activities make it a valuable asset in the pharmaceutical industry. As our understanding of molecular interactions improves, compounds such as this one will continue to play a crucial role in advancing therapeutic strategies for various diseases.